7-Amino-3-chloro-3-cephem-4-carboxylic acid
7-Amino-3-chloro-3-cephem-4-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
53994-69-7
VCID:
VC21154752
InChI:
InChI=1S/C7H7ClN2O3S/c8-2-1-14-6-3(9)5(11)10(6)4(2)7(12)13/h3,6H,1,9H2,(H,12,13)/t3-,6-/m1/s1
SMILES:
C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)Cl
Molecular Formula:
C7H7ClN2O3S
Molecular Weight:
234.66 g/mol
7-Amino-3-chloro-3-cephem-4-carboxylic acid
CAS No.: 53994-69-7
Cat. No.: VC21154752
Molecular Formula: C7H7ClN2O3S
Molecular Weight: 234.66 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 53994-69-7 |
|---|---|
| Molecular Formula | C7H7ClN2O3S |
| Molecular Weight | 234.66 g/mol |
| IUPAC Name | (6R,7R)-7-amino-3-chloro-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C7H7ClN2O3S/c8-2-1-14-6-3(9)5(11)10(6)4(2)7(12)13/h3,6H,1,9H2,(H,12,13)/t3-,6-/m1/s1 |
| Standard InChI Key | OQSAFIZCBAZPMY-AWFVSMACSA-N |
| Isomeric SMILES | C1C(=C(N2[C@H](S1)[C@@H](C2=O)[NH3+])C(=O)[O-])Cl |
| SMILES | C1C(=C(N2C(S1)C(C2=O)N)C(=O)O)Cl |
| Canonical SMILES | C1C(=C(N2C(S1)C(C2=O)[NH3+])C(=O)[O-])Cl |
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